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Abstract
This technical guide provides a comprehensive overview of the available safety and hazard

data for 2,5-Dinitrobenzoic acid (CAS No. 610-28-6). Due to a notable scarcity of specific

toxicological data for this particular isomer, this document critically evaluates existing

information and supplements it with data from related dinitrobenzoic acid isomers and other

nitroaromatic compounds to provide a robust understanding of its potential hazards. This guide

is intended to inform risk assessment and guide safe handling practices in research and

development settings. It includes a summary of physicochemical properties, hazard

classifications, potential toxicological effects, and generalized experimental protocols for

cytotoxicity and genotoxicity assessment. A proposed mechanism of toxicity, based on the

known reactivity of nitroaromatic compounds, is also presented.

Introduction
2,5-Dinitrobenzoic acid is a nitroaromatic compound with the chemical formula C₇H₄N₂O₆.

While it is one of six constitutional isomers of dinitrobenzoic acid, it is significantly less studied

than its counterparts, such as 3,5-dinitrobenzoic acid. The position of the nitro groups on the

benzene ring profoundly influences the molecule's chemical reactivity and biological activity.

This guide aims to consolidate the limited available safety data for 2,5-Dinitrobenzoic acid
and provide a comparative analysis with related compounds to facilitate a thorough

understanding of its potential hazards for professionals in research and drug development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b146384?utm_src=pdf-interest
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/product/b146384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dinitrobenzoic acid is presented in

Table 1. These properties are essential for understanding its potential for absorption,

distribution, metabolism, and excretion (ADME), as well as its environmental fate.

Table 1: Physicochemical Properties of 2,5-Dinitrobenzoic Acid

Property Value Reference

CAS Number 610-28-6 [1]

Molecular Formula C₇H₄N₂O₆ [1]

Molecular Weight 212.12 g/mol [1]

Appearance

Not explicitly stated for 2,5-

isomer; isomers are typically

light yellow crystalline solids.

[2]

pKa 1.62

Water Solubility

Data not available for 2,5-

isomer. 3,5-isomer: 2.64

g/100mL at 25°C.

[3]

Log Pow (Octanol-Water

Partition Coefficient)

Data not available for 2,5-

isomer. 3,5-isomer: 0.15.
[3]

Hazard Identification and Classification
Specific GHS classification for 2,5-Dinitrobenzoic acid is largely unavailable in public

databases. A Safety Data Sheet from ChemicalBook indicates no data is available for most

hazard classifications[4]. Therefore, the hazard profile is inferred from data on related isomers,

primarily 3,5-dinitrobenzoic acid.

Table 2: GHS Hazard Classification (Inferred from 3,5-Dinitrobenzoic Acid)
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Hazard Class Hazard Category Hazard Statement Reference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[5]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 4

H413: May cause long

lasting harmful effects

to aquatic life

[6]

Toxicological Data
Quantitative toxicological data for 2,5-Dinitrobenzoic acid is not readily available. The data

presented in Table 3 is for the related isomer, 3,5-Dinitrobenzoic acid, and a structurally related

compound, 4-chloro-3,5-dinitrobenzoic acid, to provide context for potential toxicity.

Table 3: Quantitative Toxicological Data for Dinitrobenzoic Acid Isomers and Related

Compounds
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Compound Test Species Route Value Reference

3,5-

Dinitrobenzoi

c acid

LD50 Rat Oral 1800 mg/kg [5]

3,5-

Dinitrobenzoi

c acid

LC50 Fish - 42.33 mg/L [3]

4-chloro-3,5-

dinitrobenzoic

acid

EC50
Tetrahymena

pyriformis
- 104.47 µM [7]

The lack of specific LD50, LC50, and other quantitative toxicity data for 2,5-Dinitrobenzoic
acid is a significant data gap that should be addressed through experimental studies.

Potential Health Effects
Based on the hazard classifications of related isomers, exposure to 2,5-Dinitrobenzoic acid
may result in the following health effects:

Oral Toxicity: Harmful if swallowed.

Skin Irritation: May cause redness, itching, and inflammation upon contact with the skin.

Eye Irritation: May cause serious eye irritation, including redness, pain, and watering.

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract, leading to coughing

and shortness of breath.

Methemoglobinemia: A potential health effect of aromatic nitro compounds is the formation of

methemoglobin, which reduces the oxygen-carrying capacity of the blood, leading to

cyanosis (a bluish discoloration of the skin), headache, and dizziness[8].

Proposed Mechanism of Toxicity and Signaling
Pathway
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The toxicity of many nitroaromatic compounds is linked to the metabolic reduction of the nitro

group to form reactive intermediates, such as nitroso and hydroxylamino derivatives. These

intermediates can induce cellular damage through several mechanisms, primarily oxidative

stress and the formation of DNA and protein adducts.

A proposed signaling pathway for the toxicity of 2,5-Dinitrobenzoic acid is illustrated below.

This pathway is hypothetical and based on the known mechanisms of related nitroaromatic

compounds.
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Figure 1: Proposed signaling pathway for 2,5-Dinitrobenzoic acid toxicity.
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Experimental Protocols
Due to the lack of published experimental studies on the toxicology of 2,5-Dinitrobenzoic acid,

this section provides generalized protocols for key in vitro assays that could be used to assess

its cytotoxicity and genotoxicity. These protocols are based on standard methodologies.

In Vitro Cytotoxicity Assay (Neutral Red Uptake)
This assay assesses cell viability by measuring the uptake of the supravital dye Neutral Red

into the lysosomes of living cells.

1. Cell Seeding
Seed cells in a 96-well plate

and incubate for 24h.

2. Compound Exposure
Treat cells with varying concentrations
of 2,5-Dinitrobenzoic acid for 24-48h.

3. Neutral Red Staining
Incubate cells with Neutral Red

medium for ~3h.

4. Dye Extraction
Wash cells and extract the dye

from viable cells using a destain solution.

5. Absorbance Measurement
Measure the absorbance at ~540 nm

to quantify viable cells.

Click to download full resolution via product page
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Figure 2: Workflow for the Neutral Red Uptake cytotoxicity assay.

Methodology:

Cell Culture: Culture a suitable cell line (e.g., Balb/c 3T3) in appropriate media and

conditions.

Cell Seeding: Seed cells into a 96-well microtiter plate at a predetermined density and

incubate for 24 hours to allow for cell attachment.

Compound Preparation: Prepare a stock solution of 2,5-Dinitrobenzoic acid in a suitable

solvent (e.g., DMSO) and make serial dilutions in the cell culture medium.

Cell Treatment: Replace the culture medium with the medium containing various

concentrations of the test compound and incubate for a defined period (e.g., 24 or 48 hours).

Neutral Red Staining: Remove the treatment medium, wash the cells, and add a medium

containing a non-toxic concentration of Neutral Red. Incubate for approximately 3 hours.

Dye Extraction: Remove the staining medium, wash the cells, and add a destain solution

(e.g., ethanol/acetic acid) to extract the dye from the lysosomes of viable cells.

Quantification: Measure the absorbance of the extracted dye using a spectrophotometer at a

wavelength of approximately 540 nm.

Data Analysis: Calculate the concentration of the test substance that causes a 50%

reduction in Neutral Red uptake (IC50) compared to the untreated control.

In Vitro Genotoxicity Assay (Comet Assay)
The Comet Assay (single-cell gel electrophoresis) is a sensitive method for detecting DNA

strand breaks in individual cells.
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1. Cell Treatment
Expose cells to 2,5-Dinitrobenzoic acid.

2. Cell Embedding
Embed treated cells in agarose

on a microscope slide.

3. Cell Lysis
Lyse cells to remove membranes

and proteins, leaving behind the nucleoid.

4. DNA Unwinding & Electrophoresis
Unwind DNA in alkaline buffer and

subject to electrophoresis.

5. Staining & Visualization
Stain DNA with a fluorescent dye and

visualize under a microscope.

6. Image Analysis
Quantify DNA damage by measuring
the 'comet tail' length and intensity.

Click to download full resolution via product page

Figure 3: Workflow for the Comet Assay.

Methodology:

Cell Treatment: Expose a suitable cell line (e.g., TK6 or HepG2) to various concentrations of

2,5-Dinitrobenzoic acid for a short period (e.g., 2-4 hours).
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Cell Embedding: Harvest the cells and embed them in a low-melting-point agarose gel on a

microscope slide.

Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and cytoplasm,

leaving the DNA as a nucleoid.

Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer

to unwind the DNA. Then, apply an electric field to separate the DNA fragments. Damaged

DNA (with strand breaks) will migrate out of the nucleoid, forming a "comet tail."

Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye

(e.g., SYBR Green or propidium iodide).

Visualization and Analysis: Visualize the comets using a fluorescence microscope and

analyze the images using appropriate software to quantify the extent of DNA damage (e.g.,

tail length, percentage of DNA in the tail).

Handling and Safety Precautions
Given the potential hazards, the following precautions should be taken when handling 2,5-
Dinitrobenzoic acid:

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Wear a

lab coat or other protective clothing.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Conclusion
This technical guide highlights a significant lack of specific safety and toxicological data for 2,5-
Dinitrobenzoic acid. While data from related isomers suggests that it should be handled as a

hazardous substance that is harmful if swallowed and can cause skin, eye, and respiratory

irritation, these are only inferences. The proposed mechanism of toxicity, involving metabolic

activation and subsequent oxidative stress and genotoxicity, is consistent with the known

behavior of nitroaromatic compounds but requires experimental validation for this specific

isomer.

For professionals in research and drug development, it is crucial to exercise caution when

handling 2,5-Dinitrobenzoic acid and to assume a hazard profile similar to its more studied

isomers until specific data becomes available. The generalized experimental protocols provided

in this guide offer a starting point for conducting the necessary toxicological assessments to fill

the existing data gaps and ensure the safe use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Dinitrobenzoic Acid: A Technical Safety and Hazard
Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146384#2-5-dinitrobenzoic-acid-safety-data-sheet-
sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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